Cas no 1340431-84-6 (1-(5-nitropyridin-2-yl)propan-2-one)

• Product Name: 1-(5-nitropyridin-2-yl)propan-2-one
• CAS No: 1340431-84-6
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 5869115
• PubChem ID: 63199265
• Update Time: 2025-10-30

1-(5-nitropyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitropyridin-2-yl)propan-2-one
• AKOS012501597
• EN300-2000144
• 1340431-84-6

• Inchi： 1S/C8H8N2O3/c1-6(11)4-7-2-3-8(5-9-7)10(12)13/h2-3,5H,4H2,1H3
• InChI Key： MBGXIHFCUOMAIW-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.8Ų

Additional information on 1-(5-nitropyridin-2-yl)propan-2-one

Comprehensive Overview of 1-(5-nitropyridin-2-yl)propan-2-one (CAS No. 1340431-84-6): Properties, Applications, and Industry Insights

1-(5-nitropyridin-2-yl)propan-2-one (CAS No. 1340431-84-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique molecular structure, combining a propan-2-one moiety with a 5-nitropyridin-2-yl group, making it a versatile intermediate for synthesizing complex molecules. Its CAS number 1340431-84-6 is frequently searched in chemical databases, reflecting its growing relevance in industrial applications.

In recent years, the demand for high-purity nitropyridine compounds like 1-(5-nitropyridin-2-yl)propan-2-one has surged due to their role in developing active pharmaceutical ingredients (APIs). Researchers are particularly interested in its potential as a building block for drug discovery, especially in designing kinase inhibitors and antimicrobial agents. The compound’s nitro group and ketone functionality offer multiple sites for chemical modifications, aligning with trends in fragment-based drug design—a hot topic in medicinal chemistry.

From an environmental perspective, the synthesis and handling of CAS 1340431-84-6 adhere to modern green chemistry principles. Laboratories prioritize solvent-free reactions and catalytic methods to minimize waste, addressing the industry’s shift toward sustainable manufacturing. This aligns with frequent searches for eco-friendly chemical synthesis and green intermediates in academic and industrial forums.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing 1-(5-nitropyridin-2-yl)propan-2-one. These methods ensure compliance with stringent quality control standards, a recurring concern among buyers and researchers. The compound’s stability under various pH conditions and thermal properties are also widely studied, as evidenced by queries about storage conditions for nitropyridine derivatives.

In agrochemical applications, CAS 1340431-84-6 serves as a precursor for crop protection agents. Its structural motifs are found in herbicides and fungicides, resonating with the global push for high-efficiency, low-toxicity pesticides. This connects to trending searches like nitropyridine-based agrochemicals and next-generation pest control, highlighting the compound’s cross-industry utility.

The commercial landscape for 1-(5-nitropyridin-2-yl)propan-2-one is evolving, with suppliers emphasizing custom synthesis services and bulk-scale production. Market analyses reveal growing interest in cost-effective routes to synthesize this compound, often linked to searches for nitropyridine manufacturers and specialty chemical distributors. Regulatory compliance, particularly REACH and FDA guidelines, remains a key discussion point.

Future research directions for CAS 1340431-84-6 may explore its electrochemical properties or nanomaterial integration, areas gaining traction in scientific literature. As AI-driven molecular modeling accelerates compound optimization, 1-(5-nitropyridin-2-yl)propan-2-one could play a pivotal role in computational chemistry workflows—a topic frequently queried in AI and machine learning forums.